Cas no 2227198-70-9 (Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate)

Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate structure
2227198-70-9 structure
Product Name:Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
CAS No:2227198-70-9
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD31696013
CID:5065798
PubChem ID:134830470
Update Time:2026-03-01

Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
    • (3S)-1-Boc-3-hydroxy-2,2-dimethyl-azetidine
    • 2227198-70-9
    • tert-butyl(3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
    • P18042
    • MFCD31696013
    • CS-0184928
    • SCHEMBL24031587
    • PS-15659
    • tert-butyl (3S)-3-hydroxy-2,2-dimethylazetidine-1-carboxylate
    • Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate
    • MDL: MFCD31696013
    • Inchi: 1S/C10H19NO3/c1-9(2,3)14-8(13)11-6-7(12)10(11,4)5/h7,12H,6H2,1-5H3/t7-/m0/s1
    • InChI Key: WDNPDFRFBLSJBI-ZETCQYMHSA-N
    • SMILES: O[C@H]1CN(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8

Tert-butyl (3S)-3-hydroxy-2,2-dimethyl-azetidine-1-carboxylate Pricemore >>

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